Cas no 2580231-72-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid
• CAS No: 2580231-72-5
• MF: C₂₃H₁₅F₄NO₄
• MW: 445.363120317459
• CID: 5660574
• PubChem ID: 165890905
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580231-72-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid
• EN300-27732812
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C23H15F4NO4/c24-17-9-10-18(20(23(25,26)27)19(17)21(29)30)28-22(31)32-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,28,31)(H,29,30)
• InChI Key： VBLKPZQWNYSKOL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)(F)F

Computed Properties

• Exact Mass: 445.09372061g/mol
• Monoisotopic Mass: 445.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid (CAS: 2580231-72-5)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid (CAS: 2580231-72-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and trifluoromethyl substituent, has shown promise in various applications, including peptide synthesis and drug development. The unique structural features of this compound, such as its fluorine and trifluoromethyl groups, contribute to its enhanced stability and bioactivity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid, with particular emphasis on its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its orthogonality and ease of removal under mild conditions. Researchers have reported improved yields and purity of target peptides when incorporating this compound, highlighting its potential to streamline peptide production processes. Additionally, the presence of the trifluoromethyl group has been linked to increased metabolic stability and bioavailability, which are critical factors in drug design.

One of the key findings from recent research is the compound's application in the development of protease inhibitors. The trifluoromethyl group's electron-withdrawing properties enhance the molecule's ability to interact with enzyme active sites, thereby improving inhibitory potency. Preliminary in vitro studies have demonstrated promising results against a range of proteases, suggesting potential therapeutic applications in diseases such as cancer and viral infections. Further investigations are underway to explore its efficacy in vivo and to optimize its pharmacokinetic properties.

Another area of interest is the compound's potential as a fluorinated scaffold for the design of novel radiopharmaceuticals. The incorporation of fluorine-18 isotopes into the molecule could enable its use in positron emission tomography (PET) imaging, providing a valuable tool for diagnostic applications. Researchers are currently exploring synthetic routes to incorporate radioactive isotopes while maintaining the compound's structural integrity and biological activity.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-fluoro-2-(trifluoromethyl)benzoic acid (CAS: 2580231-72-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in peptide synthesis, protease inhibition, and radiopharmaceutical development underscore its potential to contribute to advancements in drug discovery and diagnostic imaging. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic and diagnostic applications.